Cas no 10056-18-5 (Benzamide, 3,5-dinitro-N-propyl-)

Benzamide, 3,5-dinitro-N-propyl- structure
10056-18-5 structure
Product Name:Benzamide, 3,5-dinitro-N-propyl-
CAS No:10056-18-5
MF:C10H11N3O5
MW:253.211442232132
CID:95970
PubChem ID:4417264
Update Time:2025-04-18

Benzamide, 3,5-dinitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3,5-dinitro-N-propyl-
    • 3,5-Dinitro-N-propylbenzamide
    • 3.5-Dinitro-benzoesaeure-N-propylamid
    • AC1N9W1S
    • AC1Q2Y08
    • CTK0E0098
    • N-Propyl-< 3.5-dinitro-benzamid>
    • n-Propyl-3,5-dinitrobenzamid
    • N-Propyl-3.5-dinitro-benzamid
    • Oprea1_354661
    • AKOS003852606
    • DTXSID80403050
    • 10056-18-5
    • F95177
    • MDL: MFCD01212114
    • Inchi: 1S/C10H11N3O5/c1-2-3-11-10(14)7-4-8(12(15)16)6-9(5-7)13(17)18/h4-6H,2-3H2,1H3,(H,11,14)
    • InChI Key: LTJACLQPFWDXMR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NCCC

Computed Properties

  • Exact Mass: 253.06987046g/mol
  • Monoisotopic Mass: 253.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 121Ų
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